N,N-diethyl-2-(2-(isopropylsulfonyl)-1H-benzo[d]imidazol-1-yl)acetamide

• IUPAC Name: N,N-diethyl-2-(2-propan-2-ylsulfonylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C16H23N3O3S/c1-5-18(6-2)15(20)11-19-14-10-8-7-9-13(14)17-16(19)23(21,22)12(3)4/h7-10,12H,5-6,11H2,1-4H3
• InChI Key: SGIOITPCJSXLIW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C2=CC=CC=C2N=C1S(=O)(=O)C(C)C
• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol
• CAS No.: 886903-48-6

Description

N,N-diethyl-2-(2-(isopropylsulfonyl)-1H-benzo[d]imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C16H23N3O3S and its molecular weight is 337.44. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Research on derivatives of acetamide, particularly those incorporating benzimidazole frameworks, has shown potential in corrosion inhibition. A study demonstrated the synthesis and evaluation of long alkyl side chain acetamide derivatives as corrosion inhibitors. These compounds, characterized through FT-IR and NMR spectroscopy, showed promising inhibition efficiencies in acidic and mineral oil mediums, suggesting their potential as protective agents against metal corrosion (Yıldırım & Cetin, 2008).

Antimicrobial Activity

Another area of application is the development of benzimidazole-based derivatives for antimicrobial purposes. For instance, compounds synthesized from 2-(4-aminophenyl) benzimidazole demonstrated antibacterial activity, highlighting the relevance of benzimidazole derivatives in combating microbial resistance (Gullapelli, Thupurani, & Brahmeshwari, 2014).

Antioxidants for Base Oil

Benzimidazole derivatives were also prepared and studied as antioxidants for base stock oil. These derivatives were evaluated for their efficacy in inhibiting oil oxidation, showcasing their potential in enhancing the stability and performance of industrial oils (Basta et al., 2017).

Anticancer Agents

Research into benzimidazole–thiazole derivatives as anticancer agents has yielded promising results. Compounds synthesized through reactions involving benzimidazole structures were tested against cancerous cell lines, with some showing significant anticancer activity. This highlights the potential of benzimidazole derivatives in oncological drug development (Nofal et al., 2014).

Insecticidal Applications

Innovative heterocycles incorporating benzimidazole and thiadiazole moieties were synthesized and assessed for their insecticidal properties against the cotton leafworm, Spodoptera littoralis. These compounds, characterized by various spectroscopic techniques, demonstrate the potential of benzimidazole derivatives in agricultural pest control (Fadda et al., 2017).